N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: N-[(2-hydroxyphenyl)carbamothioyl]-2-methylbenzamide
• InChI: InChI=1S/C15H14N2O2S/c1-10-6-2-3-7-11(10)14(19)17-15(20)16-12-8-4-5-9-13(12)18/h2-9,18H,1H3,(H2,16,17,19,20)
• InChI Key: WMJGDGCSLKFKMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC=C2O
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

N-{[(2-hydroxyphenyl)amino]carbonothioyl}-2-methylbenzamide, commonly known as HCTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HCTB is a synthetic compound that belongs to the class of carbonothioylamides and has a molecular formula of C15H13N2O2S.

Mechanism of Action

The mechanism of action of HCTB is not fully understood, but it is believed to act as an inhibitor of various enzymes, including carbonic anhydrase and acetylcholinesterase. HCTB has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
HCTB has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase enzymes, induction of apoptosis in cancer cells, and potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using HCTB in lab experiments is its ability to inhibit specific enzymes, making it a useful tool for studying enzyme function. However, HCTB's potential toxicity and limited solubility in water can be a limitation for some experiments.

Future Directions

There are several future directions for research on HCTB, including:
1. Studying the potential of HCTB as an anti-cancer agent in combination with other drugs.
2. Investigating the potential of HCTB as a therapeutic agent for neurodegenerative diseases.
3. Developing new synthesis methods for HCTB to improve its solubility and reduce its toxicity.
4. Exploring the potential of HCTB in the synthesis of new materials for gas storage and separation.
5. Investigating the potential of HCTB in the synthesis of new nanomaterials for drug delivery and imaging.
In conclusion, HCTB is a synthetic compound that has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. Its mechanism of action is not fully understood, but it has been shown to inhibit specific enzymes and induce apoptosis in cancer cells. HCTB has various advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

HCTB can be synthesized using various methods, including the reaction of 2-hydroxyaniline with thionyl chloride to form 2-chloroaniline, which is then reacted with 2-methylbenzoic acid to form HCTB. Another method involves the reaction of 2-hydroxyaniline with carbon disulfide and then with 2-methylbenzoyl chloride to form HCTB.

Scientific Research Applications

HCTB has potential applications in various fields, including medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, HCTB has been studied for its potential as an anti-cancer agent and as a therapeutic agent for neurodegenerative diseases. In material science, HCTB has been used to synthesize metal-organic frameworks (MOFs) that have potential applications in gas storage and separation. In nanotechnology, HCTB has been used to synthesize gold nanoparticles that have potential applications in drug delivery and imaging.